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Compound of Interest

Compound Name: N-acetyl-N-methyl-D-Alanine

Cat. No.: B15300691 Get Quote

CAS Number: 2290775-80-1

Disclaimer: Scientific literature and publicly available data for N-acetyl-N-methyl-D-Alanine
with CAS number 2290775-80-1 are limited. This guide provides a comprehensive overview

based on the chemistry of its constituent functional groups and data from closely related

analogs. The experimental protocols and potential biological roles described herein are

representative and intended to serve as a foundation for researchers and drug development

professionals.

Introduction
N-acetyl-N-methyl-D-Alanine is a modified amino acid derivative characterized by the

presence of an N-acetyl group and an N-methyl group on the D-enantiomer of alanine. Such

modifications are of significant interest in medicinal chemistry and drug development. N-

methylation of peptides can enhance their pharmacokinetic properties, including increased

metabolic stability and cell permeability.[1][2] The D-amino acid configuration can confer

resistance to enzymatic degradation and offer unique conformational properties.[3] This guide

provides an overview of the synthesis, potential biological significance, and experimental

considerations for N-acetyl-N-methyl-D-Alanine.

Physicochemical Properties
Quantitative data for N-acetyl-N-methyl-D-Alanine is not readily available. The following table

summarizes the predicted and known properties of its parent and related molecules.
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Property
Value (Predicted/Analog
Data)

Reference Compound

Molecular Formula C₆H₁₁NO₃ N-acetyl-N-methyl-D-Alanine

Molecular Weight 145.16 g/mol N-acetyl-N-methyl-D-Alanine

Appearance
White to off-white powder

(Expected)
N-Acetyl-D-alanine

Solubility
Soluble in water and polar

organic solvents (Expected)

General N-acetylated amino

acids

Storage Temperature -20°C (Recommended) N-Acetyl-D-alanine

Synthesis
A specific, validated protocol for the synthesis of N-acetyl-N-methyl-D-Alanine is not

published in readily accessible literature. However, a representative synthesis can be proposed

based on standard organic chemistry procedures for the N-methylation and N-acetylation of

amino acids.

Representative Experimental Protocol: Synthesis of N-
acetyl-N-methyl-D-Alanine
This protocol is a hypothetical multi-step synthesis starting from D-alanine.

Step 1: N-methylation of D-alanine

A common method for the N-methylation of amino acids involves reductive amination.

Materials: D-alanine, Formaldehyde (37% in H₂O), Sodium borohydride (NaBH₄), Methanol,

Hydrochloric acid (HCl), Diethyl ether.

Procedure:

Dissolve D-alanine in aqueous methanol.

Add formaldehyde solution and stir at room temperature.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b15300691?utm_src=pdf-body
https://www.benchchem.com/product/b15300691?utm_src=pdf-body
https://www.benchchem.com/product/b15300691?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15300691?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cool the reaction mixture in an ice bath and slowly add sodium borohydride.

Allow the reaction to warm to room temperature and stir overnight.

Acidify the mixture with HCl and concentrate under reduced pressure.

Wash the resulting solid with diethyl ether to yield N-methyl-D-alanine hydrochloride.

Step 2: N-acetylation of N-methyl-D-alanine

Materials: N-methyl-D-alanine hydrochloride, Acetic anhydride, Triethylamine, Chloroform,

Sodium bicarbonate, Ethyl acetate, Anhydrous sodium sulfate.

Procedure:

Suspend N-methyl-D-alanine hydrochloride in chloroform.

Add triethylamine, followed by the dropwise addition of acetic anhydride.

Stir the mixture at room temperature for 24 hours.

Quench the reaction with water and neutralize with sodium bicarbonate.

Separate the organic layer and extract the aqueous layer with ethyl acetate.

Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under

reduced pressure to obtain crude N-acetyl-N-methyl-D-Alanine.

Purify the product by recrystallization or column chromatography.

Synthesis Workflow Diagram

D-Alanine N-methylation
(Reductive Amination) N-methyl-D-Alanine N-acetylation

(Acetic Anhydride) N-acetyl-N-methyl-D-Alanine

Click to download full resolution via product page

Caption: A representative workflow for the synthesis of N-acetyl-N-methyl-D-Alanine.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b15300691?utm_src=pdf-body
https://www.benchchem.com/product/b15300691?utm_src=pdf-body-img
https://www.benchchem.com/product/b15300691?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15300691?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Potential Biological Significance and Applications
While no specific biological activity has been reported for N-acetyl-N-methyl-D-Alanine, its

structural components suggest potential roles in microbiology and pharmacology.

Role in Microbiology
D-alanine is a crucial component of the peptidoglycan cell wall in many bacteria.[3] The

terminal D-alanyl-D-alanine dipeptide is essential for the cross-linking of peptidoglycan chains,

a reaction catalyzed by transpeptidases.[4] N-acetylated D-amino acids can be utilized by

some microorganisms and may play a role in cell wall metabolism or detoxification.[5]

The presence of the N-acetyl and N-methyl groups could potentially make N-acetyl-N-methyl-
D-Alanine an inhibitor of enzymes involved in peptidoglycan synthesis or a probe for studying

bacterial cell wall dynamics.

Applications in Drug Development
N-methylation is a common strategy in peptide-based drug design to improve pharmacological

properties.[1][6] This modification can:

Increase resistance to proteolytic degradation.[1]

Enhance membrane permeability and oral bioavailability.[2]

Constrain peptide conformation, potentially leading to higher receptor affinity and selectivity.

N-acetyl-N-methyl-D-Alanine could serve as a unique building block for the synthesis of

peptidomimetics with improved therapeutic potential.

Potential Signaling Pathway Involvement: Bacterial
Peptidoglycan Biosynthesis
Given the D-alanine core, a relevant signaling and biosynthetic pathway to consider is that of

bacterial peptidoglycan synthesis. N-acetyl-N-methyl-D-Alanine could potentially interact with

enzymes in this pathway.
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Caption: The role of D-alanine in bacterial peptidoglycan biosynthesis and potential points of

interaction.

Analytical Methods
The characterization and analysis of N-acetyl-N-methyl-D-Alanine would typically involve

standard analytical techniques.

Analytical Technique Expected Observations

Nuclear Magnetic Resonance (NMR)

¹H and ¹³C NMR would confirm the presence of

acetyl and methyl protons and carbons, as well

as the alanine backbone.

Mass Spectrometry (MS)

High-resolution mass spectrometry would

confirm the molecular weight and elemental

composition. Fragmentation patterns could

elucidate the structure.

Liquid Chromatography (LC)

Reversed-phase LC could be used for

purification and purity assessment. Chiral LC

would be necessary to confirm the D-

enantiomeric purity.

Infrared (IR) Spectroscopy
Characteristic peaks for the carboxylic acid,

amide, and alkyl groups would be expected.

Conclusion
N-acetyl-N-methyl-D-Alanine is a synthetically accessible modified amino acid with potential

applications in microbiology and drug discovery. While specific data for this compound is

scarce, its structural features suggest it could be a valuable tool for probing bacterial cell wall

biosynthesis or for incorporation into novel peptidomimetics with enhanced pharmacological

properties. Further research is warranted to elucidate its specific biological activities and

potential therapeutic applications. Researchers interested in this molecule should undertake its

synthesis and biological evaluation to explore its unique properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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